Cas no 118080-82-3 (tert-butyl N-[(2R)-but-3-yn-2-yl]carbamate)

• Product Name: tert-butyl N-[(2R)-but-3-yn-2-yl]carbamate
• CAS No: 118080-82-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD18831560
• CID: 131745
• PubChem ID: 45092359
• Update Time: 2025-06-07

tert-butyl N-[(2R)-but-3-yn-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl but-3-yn-2-ylcarbamate
• (R)-N-Boc-3-amino-1-butyne
• Carbamic acid, (1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
• Carbamic acid, N-[(1R)-1-methyl-2-propyn-1-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(2R)-but-3-yn-2-yl]carbamate
• tert-butyl but-3-yn-2-ylcarbamate
• tert-butyl (R)-but-3-yn-2-ylcarbamate
• (R)-(1-Methyl-prop-2-ynyl)-carbamic acid tert-butyl ester
• N-[(1R)-1-Methyl-2-propyn-1-yl]carbamic acid 1,1-dimethylethyl ester
• CarbaMic acid, (1-Methyl-2-propynyl)-, 1,1-diMethylethyl ester, (R)-
• Carbamic acid, N-[(1R)-1-methyl-2-propyn-1-yl]-,1,-dimethylethyl ester
• (r)-(1-methyl-2-propynyl)-carbamic acid 1,1-dimethylethyl ester
• AMWSEGBTTPQUKW-SSDOTTSWSA-N
• 2952AA
• FCH1007367
• AB76170
• tert-Butyl (2R)-but-3-yn-2-ylcarbamate
• AX8228651
• Carbamic acid, N-[(1R)-1-m
• 118080-82-3
• DTXSID00666943
• MFCD18831560
• AMY12317
• (R)-tert-Butylbut-3-yn-2-ylcarbamate
• AKOS016007931
• SCHEMBL4217171
• CS-0048023
• A893217
• Carbamic acid, N-[(1R)-1-methyl-2-propyn-1-yl]-, 1,1-dimethylethyl ester; Carbamic acid, (1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)-; Carbamic acid, [(1R)-1-methyl-2-propynyl]-, 1,1-dimethylethyl ester (9CI); (R)-N-Boc-3-amino-1-butyne

• MDL： MFCD18831560
• Inchi： 1S/C9H15NO2/c1-6-7(2)10-8(11)12-9(3,4)5/h1,7H,2-5H3,(H,10,11)/t7-/m1/s1
• InChI Key： AMWSEGBTTPQUKW-SSDOTTSWSA-N
• SMILES： O(C(N[C@@H](C#C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.4

Experimental Properties

• Density: 0.974±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 235.4±23.0 ºC (760 Torr),
• Flash Point: 96.2±22.6 ºC,
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 41.82000
• LogP: 1.73720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives